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Compound of Interest

Compound Name: 6-Acrylamidohexanoic Acid

Cat. No.: B1347187 Get Quote

Technical Guide: 6-Acrylamidohexanoic Acid
This document provides core technical data on 6-Acrylamidohexanoic Acid, a bifunctional

molecule incorporating a vinyl group and a carboxylic acid, making it a valuable monomer for

the synthesis of functional polymers and hydrogels used in biomedical and pharmaceutical

research.

Core Molecular Data
The fundamental molecular properties of 6-Acrylamidohexanoic Acid are summarized below.

This data is essential for stoichiometric calculations in synthesis, analytical characterization,

and formulation development.

Parameter Value Reference

Molecular Formula C9H15NO3 [1][2]

Molecular Weight 185.22 g/mol [1][2][3]

Molecular Structure and Connectivity
6-Acrylamidohexanoic Acid is comprised of two key functional moieties: an acrylamide group

and a hexanoic acid group. The acrylamide provides a polymerizable vinyl group, while the
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hexanoic acid offers a terminal carboxylic acid for further conjugation or to impart pH-

responsive properties. The connectivity of these components is illustrated in the diagram below.

Acrylamide Group

Linker

Hexanoic Acid Moiety

CH2=CH-C(=O)N-

-(CH2)5-

-COOH

Click to download full resolution via product page

Caption: Logical diagram of 6-Acrylamidohexanoic Acid's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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